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Compound of Interest

Compound Name: Ganoderic acid DM

Cat. No.: B600417

Ganoderic acid DM, a lanostane-type triterpenoid isolated from the medicinal mushroom
Ganoderma lucidum, has garnered significant attention in the scientific community for its
diverse pharmacological effects. This guide provides a comparative analysis of the biological
activities of Ganoderic acid DM, with a focus on its anticancer, anti-inflammatory, and
hepatoprotective properties. Its performance is compared with other notable ganoderic acids,
supported by experimental data from various studies.

Comparative Anticancer Activity

Ganoderic acid DM has demonstrated potent cytotoxic effects against a variety of cancer cell
lines. Its anticancer activity is often compared with other ganoderic acids to assess its relative
potency.

Table 1: Comparative Cytotoxicity (IC50, uM) of Ganoderic Acids Against Various Cancer Cell
Lines
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Note: "-" indicates data not available in the reviewed sources. The IC50 values can vary
depending on the experimental conditions.

Mechanism of Anticancer Action

Ganoderic acid DM exerts its anticancer effects through multiple mechanisms, primarily by
inducing cell cycle arrest and apoptosis (programmed cell death).

e Cell Cycle Arrest: Ganoderic acid DM has been shown to induce G1 cell cycle arrest in
breast cancer cells (MCF-7) by downregulating the protein levels of CDK2, CDK®6, cyclin D1,
p-Rb, and c-Myc.

» Apoptosis Induction: It triggers apoptosis by inducing DNA fragmentation and cleavage of
PARP (poly ADP-ribose polymerase). Furthermore, it can induce autophagic apoptosis in
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non-small cell lung cancer cells by inhibiting the PISK/Akt/mTOR signaling pathway.

 DNA Damage: Ganoderic acid DM can elicit DNA damage, as evidenced by the comet
assay and upregulation of y-H2AX, a marker of DNA damage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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